Cas no 215531-00-3 (methyl 2-{6-chloroimidazo[1,2-b]pyridazin-2-yl}acetate)

• Product Name: methyl 2-{6-chloroimidazo[1,2-b]pyridazin-2-yl}acetate
• CAS No: 215531-00-3
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD11044756
• CID: 243140
• PubChem ID: 11009644
• Update Time: 2025-04-19

methyl 2-{6-chloroimidazo[1,2-b]pyridazin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine-2-aceticacid, 6-chloro-, methyl ester
• 6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-2-ACETIC ACID, METHYL ESTER
• methyl 2-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetate
• Methyl 6-chloro-imidazo[1,2-b]pyridazine-2-acetate
• methyl 2-{6-chloroimidazo[1,2-b]pyridazin-2-yl}acetate
• methyl 6-chloroimidazo[1,2-b]pyridazine-2-acetate
• P11025
• 6-CHLORO-IMIDAZO[1,2-B]PYRIDAZINE-2-ACETIC ACID METHYL ESTER
• SCHEMBL6616907
• 215531-00-3
• Methyl (6-chloroimidazo[1,2-b]pyridazin-2-yl)acetate
• FT-0741718
• methyl 2-(6-chloroimidazo[1, 2-b]pyridazin-2-yl)acetate
• DTXSID90451764
• PB32916
• methyl 6-chloroimidazo[1,2-b]pyridazin-2-acetate
• CS-0055262
• PVVMNFGXLWLETL-UHFFFAOYSA-N
• DB-066551

• MDL： MFCD11044756
• Inchi： 1S/C9H8ClN3O2/c1-15-9(14)4-6-5-13-8(11-6)3-2-7(10)12-13/h2-3,5H,4H2,1H3
• InChI Key： PVVMNFGXLWLETL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2N=1)CC(=O)OC

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų